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Compound of Interest

Compound Name: Glycyphyllin

Cat. No.: B1202128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Glycyphyllin, a dihydrochalcone

glycoside. Due to the absence of a clearly documented historical discovery event in publicly

available literature, this document focuses on the compound's chemical characterization,

known biological activities, and the experimental methodologies used to elucidate them.

Chemical Characterization
Glycyphyllin is chemically identified as 1-[2,4-dihydroxy-6-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-

6-methyloxan-2-yl]oxyphenyl]-3-(4-hydroxyphenyl)propan-1-one.[1] It is classified as an alpha-

L-rhamnoside and is structurally related to phloretin.[1]

Table 1: Physicochemical Properties of Glycyphyllin

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1202128?utm_src=pdf-interest
https://www.benchchem.com/product/b1202128?utm_src=pdf-body
https://www.benchchem.com/product/b1202128?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Glycyphyllin
https://pubchem.ncbi.nlm.nih.gov/compound/Glycyphyllin
https://www.benchchem.com/product/b1202128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C21H24O9 PubChem[1][2]

Molecular Weight 420.4 g/mol PubChem[1]

Monoisotopic Mass 420.14203234 Da PubChem[1]

CAS Number 19253-17-9 PubChem[1]

ChEBI ID CHEBI:27400 PubChem[1]

KEGG ID C09754 PubChem[1]

LIPID MAPS ID LMPK12120516 PubChem[1]

Experimental Protocols for Characterization
The structural elucidation of natural compounds like Glycyphyllin typically involves a

combination of spectroscopic and spectrometric techniques.[3] While the specific historical data

for Glycyphyllin's initial characterization is not readily available, the following represents a

standard workflow for such a process.

Diagram 1: General Workflow for Natural Product Characterization
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Caption: A typical experimental workflow for the isolation and structural identification of a

natural compound.
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Methodology Details:

Extraction and Isolation: The process begins with the collection, drying, and grinding of the

plant material. This is followed by extraction using appropriate solvents to obtain a crude

extract. Fractionation techniques like column chromatography are then employed to separate

the components of the extract based on their polarity. Finally, High-Performance Liquid

Chromatography (HPLC) is used for the final purification of the compound.

Structure Elucidation: The purified compound is then subjected to a battery of analytical

techniques:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D NMR (¹H and ¹³C) provides

information about the number and types of protons and carbons, while 2D NMR

experiments (like COSY, HSQC, and HMBC) are used to establish the connectivity

between atoms and elucidate the complete chemical structure.[3]

Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy: These techniques are used to

identify the presence of specific functional groups within the molecule.

Biological Activities and Signaling Pathways
Research into natural compounds often reveals a variety of biological activities. While specific

early studies on Glycyphyllin's bioactivity are not detailed in the initial search results, the

general approach to discovering such activities and associated signaling pathways is well-

established. Natural compounds are known to modulate various signaling pathways involved in

diseases like cancer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.wisdomlib.org/concept/structure-elucidation
https://www.benchchem.com/product/b1202128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glycyphyllin

In vitro Bioassays
(e.g., Cell Proliferation, Enzyme Inhibition)

Identification of Biological Activity

Hypothesis Generation:
Potential Signaling Pathway Modulation

Western Blot / qPCR
(Protein/Gene Expression) Pathway Inhibitor/Activator Studies

Confirmation of Pathway Modulation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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